Cas no 1171891-42-1 (3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1171891-42-1 structure
Product Name:3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1171891-42-1
MF:C12H18BNO2
MW:219.087823390961
MDL:MFCD09265531
CID:827809
PubChem ID:17750283
Update Time:2025-04-19

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 5-methylpyridin-3-ylboronic acid pinacol ester
    • 5-Methylpyridine-3-boronic acid pinacol ester
    • Pyridine, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • SYEVQHAWWSEMRN-UHFFFAOYSA-N
    • MB07305
    • M4324G1
    • X1648
    • AM20050693
    • 999M183
    • 3-me
    • MFCD09265531
    • SY066364
    • J-517828
    • J-003532
    • DTXSID80590414
    • W17332
    • 3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
    • EN300-251340
    • CS-0042059
    • 1171891-42-1
    • Z1492420388
    • 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • SCHEMBL626260
    • DB-060972
    • AKOS015942628
    • DS-17579
    • MDL： MFCD09265531
    • Inchi： 1S/C12H18BNO2/c1-9-6-10(8-14-7-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
    • InChI Key： SYEVQHAWWSEMRN-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 219.14300
  • Monoisotopic Mass: 219.1430590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • PSA: 31.35000
  • LogP: 1.68920

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM137134-1g
3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 0.95
1g
 $80 2021-08-05
Alichem
A029184962-10g
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 95%
10g
 $484.80 2023-09-04
Alichem
A029184962-25g
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 95%
25g
 $927.00 2023-09-04
Alichem
A029184962-100g
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 95%
100g
 $2227.50 2023-09-04
TRC
M338030-50mg
5-Methylpyridine-3-boronic Acid Pinacol Ester
 1171891-42-1
50mg
 $ 50.00 2022-06-03
TRC
M338030-100mg
5-Methylpyridine-3-boronic Acid Pinacol Ester
 1171891-42-1
100mg
 $ 65.00 2022-06-03
TRC
M338030-500mg
5-Methylpyridine-3-boronic Acid Pinacol Ester
 1171891-42-1
500mg
 $ 210.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD236051-100mg
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 97%
100mg
 ￥87.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD236051-250mg
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 97%
250mg
 ￥131.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD236051-1g
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
 1171891-42-1 97%
1g
 ￥337.0 2022-03-01

3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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